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Compound of Interest

Compound Name: LDN-214117

Cat. No.: B608507 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This guide provides essential, immediate safety and

logistical information for the proper disposal of LDN-214117, a potent and selective ALK2

inhibitor. Adherence to these procedures will help mitigate risks and promote responsible

laboratory practices.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle LDN-214117 with appropriate

care. Always consult your institution's specific safety protocols and the material's Safety Data

Sheet (SDS), if available.

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.[1]

Spill Management: In the event of a spill, isolate the area. For small spills, use an

appropriate absorbent material, then clean the area with a suitable solvent. For larger spills,

or if you are unsure how to proceed, contact your institution's Environmental Health and

Safety (EHS) department.[1][2]
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II. Quantitative Data for LDN-214117
The following table summarizes key quantitative data for LDN-214117, which is essential for its

handling and in assessing its potential interactions.

Property Value

Molecular Formula C₂₅H₂₉N₃O₃

Molecular Weight 419.52 g/mol

IC₅₀ Values

ALK2: 24 nM, ALK1: 27 nM, ALK3: 1,171 nM,

ALK5: 3,000 nM, BMP6: 100 nM, BMP2: 1,022

nM, BMP4: 960 nM

Solubility DMSO: ≥ 20 mg/mL

Storage (Powder) -20°C for 3 years; 4°C for 2 years

Storage (in DMSO) -80°C for 6 months; -20°C for 1 month

III. Step-by-Step Disposal Procedure
As no specific disposal instructions for LDN-214117 are publicly available, the following

procedure is based on general best practices for the disposal of small molecule inhibitors and

other laboratory research chemicals.

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in chemical waste disposal.

Do Not Mix: Never mix LDN-214117 waste with incompatible materials. As a general rule,

keep it separate from strong acids, bases, and oxidizing agents.[3]

Solid vs. Liquid Waste:

Solid Waste: Collect unused or expired LDN-214117 powder, as well as contaminated

items like weighing boats, pipette tips, and gloves, in a dedicated, clearly labeled

hazardous waste container.[4]
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Liquid Waste: Solutions of LDN-214117 (e.g., in DMSO) should be collected in a separate,

sealed, and properly labeled liquid hazardous waste container. Do not pour down the

drain.[1]

Step 2: Waste Container Labeling

Accurate and thorough labeling is a regulatory requirement and essential for safety.

Label Contents: Clearly label the waste container with "Hazardous Waste," the full chemical

name "LDN-214117," and the solvent used (if any).

Hazard Identification: Indicate the primary hazards (e.g., "Toxic," "Irritant").

Step 3: On-site Accumulation and Storage

Secure Storage: Store waste containers in a designated and secure satellite accumulation

area within the laboratory.

Secondary Containment: Place liquid waste containers in secondary containment (such as a

chemical-resistant tray) to prevent spills.[4]

Keep Closed: Ensure waste containers are always sealed when not in use.[4][5]

Step 4: Arranging for Disposal

Contact EHS: When the waste container is full or has been in accumulation for the maximum

allowed time (per your institution's policy), contact your Environmental Health and Safety

(EHS) department to arrange for a pickup.[4]

Do Not Dispose in Regular Trash: Under no circumstances should LDN-214117 or its

containers be disposed of in the regular trash or flushed down the sewer system.[1]

Empty Containers: Even "empty" containers of LDN-214117 should be treated as hazardous

waste, as they may contain residual amounts of the chemical. Triple-rinse the container with

a suitable solvent, collect the rinsate as hazardous liquid waste, and then deface the label

before disposing of the container as directed by your EHS office.[3]
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IV. Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical flow of handling and disposing of LDN-214117 in a

research setting.
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Click to download full resolution via product page

Caption: Experimental workflow and waste stream for LDN-214117.
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Caption: Decision pathway for the disposal of LDN-214117 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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